Cas no 92339-07-6 (2,3,5,6-Tetrafluoro-1,4-benzenedimethanol)

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol structure
92339-07-6 structure
Product Name:2,3,5,6-Tetrafluoro-1,4-benzenedimethanol
CAS No:92339-07-6
MF:C8H6F4O2
MW:210.125656604767
MDL:MFCD00229147
CID:61560
PubChem ID:4098835
Update Time:2024-10-26

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetrafluoro-1,4-benzenedimethanol
    • 2,3,5,6-Tetrafluorophenyl
    • 2,3,5,6-Tetrafluorophenyl-Dimethanol
    • [2,3,5,6-Tetrafluoro-4-(hydroxymethyl)phenyl]methanol
    • 2,3,5,6-tetrafluoro-4-hydroxymethylphenylmethanol
    • 1,2,4,5-TETRAFLUORO-3,6-DIHYDROXYMETHYL BENZENE
    • 2,3,5,6-tetrafluoro tetre xylene-diol
    • 2,3,5,6-tetrafluoro-1,4-Benzene dimethanlo
    • 2,3,5,6-tetrafluorobenzene-1,4-dimethanol
    • 2,3,5,6-tetrafluorobenzenedimethanol
    • 2,3,5,6-Tetrafluoroterephthalyl alcohol
    • 2,3,5,6-Tetrafluoro-1,4-bis(hydroxymethyl)benzene
    • 2,3,5,6-Tetrafluoro-α,α'-dihydroxy-p-xylene
    • 2,3,5,6-Tetrafluoro-p-xylene-α,α'-diol
    • Tetrafluoro-4-(hydroxymethyl)phenyl]methanol
    • (perfluoro-1,4-phenylene)dimethanol
    • 1,4-Benzenedimethanol, 2,3,5,6-tetrafluoro-
    • SDHKGYDQOGCLQM-UHFFFAOYSA-N
    • 1,4-bis(hydroxymethyl)-2,3,5,6-tetrafluorobenzene
    • EBD23443
    • NE11410
    • SY053052
    • Q419
    • (2,3,5,6-
    • 2,3,5,6-Tetrafluoro-1,4-benzenedimethanol (ACI)
    • 2,3,5,6-Tetrafluoro-p-phenylenedimethanol
    • DB-003223
    • 92339-07-6
    • D70650
    • (2,3,5,6-Tetrafluorophenyl)dimethanol
    • XH1400
    • EN300-173910
    • 2,3,5,6-Tetrafluoro-p-xylene-alpha,alpha'-diol
    • AS-15716
    • 2,3,5,6-Tetrafluoro-1,4-benzene dimethanol
    • AC-8276
    • 2,3,5,6-Tetrafluoro-1,4-dibenzylalkohol
    • 2, 3, 5, 6-Tetrafluoro-1, 4-benzenedimethanol
    • 2,3,5,6-Tetrafluoro-1,4-benzenedimethanol; 1,4-Benzenedimethanol, 2,3,5,6-tetrafluoro-; 2,3,5,6-Tetrafluoro-1,4-benzenedimethanol; 1,4-Bis(hydroxymethyl)-2,3,5,6-tetrafluorobenzene; 2,3,5,6-Tetrafluoro-p-phenylenedimethanol; [2,3,5,6-Tetrafluoro-4-(hydroxymethyl)phenyl]methanol
    • (2,3,5,6-TETRAFLUORO-4-HYDROXYMETHYL-PHENYL)-METHANOL
    • T2732
    • AKOS008901227
    • 2,3,5,6-Tetrafluoro-alpha,alpha'-dihydroxy-p-xylene
    • DTXSID70399296
    • SCHEMBL522934
    • MFCD00229147
    • CS-0043327
    • MDL： MFCD00229147
    • Inchi： 1S/C8H6F4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h13-14H,1-2H2
    • InChI Key： SDHKGYDQOGCLQM-UHFFFAOYSA-N
    • SMILES： FC1C(CO)=C(F)C(F)=C(CO)C=1F

Computed Properties

  • Exact Mass: 210.03000
  • Monoisotopic Mass: 210.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Pale yellow crystal
  • Density: 1.569
  • Melting Point: 127.0 to 131.0 deg-C
  • Boiling Point: 255.979 ℃ at 760 mmHg
  • Flash Point: 108.6°C
  • Refractive Index: 1.496
  • PSA: 40.46000
  • LogP: 1.22760

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Safety Instruction： S22; S24/25; S61; S36/37
  • RTECS：UX2800000
  • Hazardous Material Identification： Xn
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R52/53; R68; R40

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Pricemore >>

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2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Production Method

Production Method 1

15041-74-4 15041-74-4
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Tetrabutylammonium chloride ,  Zinc chloride ,  Sodium borohydride Solvents: Tetrahydrofuran ;  rt
1.2 Solvents: Tetrahydrofuran ;  rt → reflux; 8 h, reflux
Reference
Synthesis of 4-methyl-2,3,5,6-tetrafluorobenzyl alcohol
Yuan, Qi-liang; Qian, Jie; Shi, Zheng-jun; Bao, Zhang-feng; Zeng, Jun, Huaxue Shijie, 2014, 55(5), 285-288

Production Method 2

15041-74-4 15041-74-4
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Tetrabutylammonium chloride ,  Aluminum chloride Solvents: Tetrahydrofuran ;  rt; rt → reflux; 8 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Research on synthesis of 2,3,5,6-tetrafluoro-4-methoxyl methyl benzyl alcohol
Yuan, Qiliang; Shi, Zhengjun; Qian, Jie; Zhang, Jiabing; Chen, Haifeng, Huagong Shengchan Yu Jishu, 2013, 20(6), 11-14

Production Method 3

727-55-9 727-55-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Calcium chloride Solvents: Ethanol ,  Water ;  30 min, 15 °C
1.2 Reagents: Potassium tetrafluoroborate ;  2 h, 15 °C
Reference
Method for preparation of tetrafluoro-p-phenylenedimethanol with reduced waste discharge using calcium chloride
, China, , ,

Production Method 4

652-36-8 652-36-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: 1,2-Dimethoxyethane ;  1 h, 50 °C; 7 h, 60 °C
1.2 Solvents: Toluene ;  60 °C → 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 50 °C; 6 h, 60 °C
Reference
Process for preparation of 4-methyl-2,3,5,6-tetrafluorobenzyl alcohol
, World Intellectual Property Organization, , ,

Production Method 5

652-36-8 652-36-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: 1,2-Dimethoxyethane ;  rt → 50 °C; 1 h, 50 °C; 7 h, 60 °C
1.2 Solvents: Ethanol ;  60 °C → 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  6 h, 60 °C
Reference
Method for producing halogen-substituted benzenedimethanols
, World Intellectual Property Organization, , ,

Production Method 6

727-55-9 727-55-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  5 h, rt; 2 h, 25 - 30 °C
Reference
Process for production of halogen-substituted benzenedimethanol
, World Intellectual Property Organization, , ,

Production Method 7

727-55-9 727-55-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  30 min, reflux; 3 h, reflux; 7 h, reflux
1.2 Reagents: Sulfuric acid Solvents: Water ;  neutralized
Reference
Synthesis of "black hole" 4,4'-bipyridinium cyclophane
Xi, Hai-Tao; Sun, Xiao-Qiang; Wei, Hai-Lin; Meng, Qi; Pan, Yi; et al, Youji Huaxue, 2007, 27(12), 1547-1551

Production Method 8

652-36-8 652-36-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt → 65 °C
1.2 Solvents: Water ;  3 h, 65 °C; 2 h, 65 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, 25 - 30 °C
Reference
Method for producing halogen-substituted benzenedimethanol
, World Intellectual Property Organization, , ,

Production Method 9

727-55-9 727-55-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  5 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of 2,3,5,6-tetrafluoro-1,4-benzenedimethanol as intermediate for pyrethroids
, World Intellectual Property Organization, , ,

Production Method 10

652-36-8 652-36-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  5 h, 50 °C
Reference
Novel process for the preparation of [2,3,5,6-tetrafluoro-4-(methoxymethyl)phenyl]methyl 2,2,3,3-tetramethylcyclopropanecarboxylate
, China, , ,

Production Method 11

15041-74-4 15041-74-4
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  6 h, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of 2,3,5,6-tetrafluoro-1,4-benzenedimethanol from 2,3,5,6-tetrafluoro-1,4-benzenedicarbonyl dichloride
, China, , ,

Production Method 12

15041-74-4 15041-74-4
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Chlorobenzene ;  0.5 h, 70 °C
1.2 Catalysts: Iodine Solvents: Chlorobenzene ;  0.5 h, 70 °C; 7 h, 70 °C; 70 °C → 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  50 °C; 0.5 h, pH 1 - 2, 50 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
A process for preparing 2,3,5,6-tetrafluoro-1,4-benzenedimethanol
, China, , ,

Production Method 13

7154-26-9 7154-26-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Dimethylformamide ;  7 h, 120 °C
Reference
Preparation of 2,3,5,6-tetrafluoro-terephthalic alcohol
, China, , ,

Production Method 14

652-36-8 652-36-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Dimethyl sulfate Solvents: Toluene
Reference
Process for the preparation of halogen-substituted dibenzyl alcohols by the one-step reduction of the corresponding halogen-substituted terephthalic acids using sodium boranates and alkylation agents
, European Patent Organization, , ,

Production Method 15

89992-50-7 89992-50-7
92339-07-6 92339-07-6
Reaction Conditions
1.1 Solvents: Acetic acid ,  Water
1.2 Reagents: Sodium nitrite Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of 4-methyl-2,3,5,6-tetrafluorobenzyl alcohol
, World Intellectual Property Organization, , ,

Production Method 16

327-54-8 327-54-8
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Chlorosulfonic acid Catalysts: Zinc chloride ;  3 h, 45 °C; 2 h, 58 °C
1.2 Reagents: Sodium carbonate Solvents: Ethanol ,  Water ;  10 h, reflux
Reference
Process for preparation of 2,3,5,6-tetrafluoro-1,4-benzenedimethanol
, China, , ,

Production Method 17

89992-50-7 89992-50-7
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Water ;  30 min, rt; rt → 0 °C
1.2 Reagents: Acetic acid ;  1 h, 40 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  1 h, 40 °C
Reference
Method for the preparation of benzene-dimethanol
, Japan, , ,

Production Method 18

89992-50-7 89992-50-7
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Water
1.2 Reagents: Acetic acid
1.3 Reagents: Sodium bicarbonate
Reference
Production method for benzenedimethanol compound
, World Intellectual Property Organization, , ,

Production Method 19

727-55-9 727-55-9
92339-07-6 92339-07-6
Reaction Conditions
1.1 Reagents: Potassium borohydride Solvents: 1,2-Dimethoxyethane ;  20 - 25 °C; 25 °C → reflux; 2 h, reflux; cooled
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 1 - 2, cooled
Reference
Synthesis of tetramethylfluthrin
He, Shu-ze, Xiandai Nongyao, 2014, 13(6), 22-24

Production Method 20

950-71-0 950-71-0
92339-07-6 92339-07-6
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  rt → 80 °C
1.2 Reagents: Di-tert-butyl dicarbonate ;  2 h, 80 °C; 2 h, 80 °C
1.3 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  rt → 50 °C; 2 h, 50 °C
1.4 Reagents: Methanol ;  1 h, 50 °C; 1 h, 50 °C
Reference
Method for producing halogen-substituted benzenedimethanol
, World Intellectual Property Organization, , ,

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Raw materials

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Preparation Products

2,3,5,6-Tetrafluoro-1,4-benzenedimethanol Suppliers

Amadis Chemical Company Limited
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(CAS:92339-07-6)2,3,5,6-Tetrafluoro-1,4-benzenedimethanol
Order Number:A844202
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:02
Price ($):289.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:92339-07-6)2,3,5,6-四氟-1,4-对苯二甲醇
Order Number:LE5872408;LE4496
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:92339-07-6)2,3,5,6-Tetrafluoro-1,4-benzenedimethanol
Order Number:sfd13111
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Amadis Chemical Company Limited
(CAS:92339-07-6)2,3,5,6-Tetrafluoro-1,4-benzenedimethanol
A844202
Purity:99%
Quantity:500g
Price ($):289.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:92339-07-6)2,3,5,6-四氟-1,4-对苯二甲醇
LE5872408;LE4496
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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